Cas no 2229076-51-9 (tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229076-51-9
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 5801037
• PubChem ID: 165981108
• Update Time: 2025-06-29

tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate
• 2229076-51-9
• tert-butyl N-[2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-yl]carbamate
• EN300-1874436

• Inchi： 1S/C14H18BrNO4/c1-13(2,3)20-12(19)16-14(4,8-17)9-6-5-7-10(18)11(9)15/h5-8,18H,1-4H3,(H,16,19)
• InChI Key： SXWZSIZZSKQXFU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C=O)(C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229076-51-9)

The compound tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229076-51-9) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bromo-hydroxyphenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals often search for this compound under variations like "2-bromo-3-hydroxyphenyl carbamate derivative" or "tert-butyl protected bromo-hydroxy ketone," reflecting its multifaceted utility.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate has surged due to advancements in drug discovery and medicinal chemistry. This compound is particularly relevant in the development of small-molecule inhibitors and bioconjugation strategies. Its bromine atom serves as a versatile handle for further functionalization, enabling cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are frequently discussed in organic synthesis forums and research publications.

Another area of interest is the compound's role in proteomics and chemical biology. The hydroxyphenyl group can participate in hydrogen bonding, while the tert-butyl carbamate (Boc) protecting group offers stability under various reaction conditions. These features align with trending topics like "targeted protein degradation" and "click chemistry," which dominate searches in academic databases and patent filings. Laboratories often seek this compound for structure-activity relationship (SAR) studies or as a precursor for fluorescent probes.

From a synthetic perspective, CAS No. 2229076-51-9 exemplifies the growing importance of modular building blocks in parallel synthesis. Its compatibility with solid-phase peptide synthesis (SPPS) and combinatorial chemistry techniques makes it a staple in high-throughput screening workflows. Queries such as "Boc-protected bromoarenes" or "ketone-functionalized carbamates" highlight its niche yet critical role in optimizing reaction yields and selectivity.

Environmental and green chemistry considerations also apply to this compound. Researchers are increasingly investigating solvent-free or catalytic methods to incorporate its framework into sustainable workflows. This aligns with broader industry trends, as evidenced by search terms like "eco-friendly bromination" or "atom-efficient protecting groups." The compound's stability under mild conditions further enhances its appeal for large-scale applications.

In summary, tert-butyl N-2-(2-bromo-3-hydroxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229076-51-9) is a versatile and highly sought-after intermediate in modern chemistry. Its relevance to drug development, material science, and sustainable synthesis ensures continued interest from both academia and industry. As research evolves, this compound will likely remain a key player in addressing challenges related to molecular diversity and functional group compatibility.